Cas no 138786-86-4 (methyl 4-nitro-1H-pyrazole-5-carboxylate)

• Product Name: methyl 4-nitro-1H-pyrazole-5-carboxylate
• CAS No: 138786-86-4
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD00505604
• CID: 136389
• PubChem ID: 1276704
• Update Time: 2025-06-17

methyl 4-nitro-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-nitro-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-nitro-, methyl ester
• 3-Methoxycarbonyl-4-nitropyrazole
• 4-Nitro-1H-pyrazole-3-carboxylic acid Methyl ester
• 4-Nitropyrazole-3-carboxylic acid methyl ester
• methyl 4-nitro-pyrazole-3-carboxylate
• methyl 4-nitro-1H-pyrazole-5-carboxylate
• Methyl4-nitro-1H-pyrazole-3-carboxylate
• methyl 4-nitropyrazole-3-carboxylate
• 4-Nitro-2H-pyrazole-3-carboxylic acid methyl ester
• ZERO/005430
• ARAFBUCGMOKZMI-UHFFFAOYSA-N
• methyl 4-nitropyrazole-5-carboxylate
• STK505482
• SBB013412
• SY029522
• FT-0679403
• AC-28861
• BB 0254246
• 1345513-95-2
• 1H-Pyrazole-3-carboxylicacid,4-nitro-,methyl ester
• AKOS005169305
• AB06361
• MFCD00505604
• CS-W009019
• 138786-86-4
• J-522684
• MFCD00475939
• AKOS001727310
• methyl4-nitro-1H-pyrazole-5-carboxylate
• BENZENESULFONAMIDE, 4-PROPYL-
• RS-0354
• AKOS025394354
• SCHEMBL546991
• EN300-137315
• A887888
• AMY4867
• ALBB-008662
• methyl nitropyrazolecarboxylate

• MDL： MFCD00505604
• Inchi： 1S/C5H5N3O4/c1-12-5(9)4-3(8(10)11)2-6-7-4/h2H,1H3,(H,6,7)
• InChI Key： ARAFBUCGMOKZMI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.02800
• Monoisotopic Mass: 171.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.545
• Melting Point: No data available
• Boiling Point: 363.2±22.0 °C at 760 mmHg
• Flash Point: 173.5±22.3 °C
• PSA: 100.80000
• LogP: 0.62770

methyl 4-nitro-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives